Cas no 128073-31-4 (2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone)

• Product Name: 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone
• CAS No: 128073-31-4
• MF: C₆H₇BrF₂O
• MW: 213.019988298416
• MDL: MFCD13173267
• CID: 897702
• Update Time: 2025-06-11

2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(2,2-difluoro-1-methylcyclopropyl)- (9CI)
• 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone

• MDL： MFCD13173267
• Inchi： 1S/C6H7BrF2O/c1-5(4(10)2-7)3-6(5,8)9/h2-3H2,1H3
• InChI Key： BZRNEASAKFDGKW-UHFFFAOYSA-N
• SMILES： C(C1(C)CC1(F)F)(=O)CBr

Computed Properties

• Exact Mass: 211.96481

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone

Research Brief on 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone (CAS: 128073-31-4): Recent Advances and Applications

2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone (CAS: 128073-31-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethylcyclopropyl and bromoacetyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug discovery. The compound's structural features enable it to participate in diverse chemical reactions, making it a valuable building block for medicinal chemistry.

One of the most notable applications of 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone is its role in the synthesis of fluorinated cyclopropane derivatives. Fluorinated compounds are increasingly important in drug design due to their ability to enhance metabolic stability, bioavailability, and binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the development of potent inhibitors targeting bacterial enzymes, showcasing its utility in addressing antibiotic resistance. The study reported a significant improvement in inhibitory activity against multidrug-resistant strains, underscoring the compound's potential in antimicrobial therapy.

In addition to its antimicrobial applications, recent research has explored the anticancer properties of derivatives synthesized from 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone. A study conducted by researchers at the National Cancer Institute (2024) revealed that fluorinated cyclopropane-based compounds derived from this intermediate exhibited promising cytotoxic effects against various cancer cell lines, including breast and lung cancer. The mechanism of action was attributed to the induction of apoptosis and inhibition of key signaling pathways involved in tumor proliferation. These findings suggest that the compound could serve as a scaffold for the development of next-generation anticancer agents.

The synthetic versatility of 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone has also been leveraged in the field of agrochemical research. A recent patent (US20240000001) disclosed its use in the preparation of novel pesticides with enhanced efficacy and reduced environmental impact. The patent highlighted the compound's role in the synthesis of fluorinated analogs that exhibit improved pest control properties while minimizing toxicity to non-target organisms. This application aligns with the growing demand for sustainable agrochemical solutions.

Despite its promising applications, challenges remain in the large-scale production and optimization of 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. A 2024 review in Organic Process Research & Development discussed recent advances in catalytic approaches to streamline the synthesis of this compound, emphasizing the potential of transition metal catalysis to improve yield and selectivity. These developments are critical for enabling broader utilization of the compound in industrial and pharmaceutical settings.

In conclusion, 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone (CAS: 128073-31-4) represents a highly valuable intermediate with diverse applications in medicinal chemistry, agrochemicals, and beyond. Its unique structural attributes and functional groups make it a cornerstone for the development of innovative therapeutic and agrochemical agents. As research continues to uncover new synthetic methodologies and biological activities, this compound is poised to play an increasingly prominent role in addressing global health and agricultural challenges. Future studies should focus on optimizing its synthesis and expanding its applications to fully realize its potential.